Cas no 315203-37-3 (6-Nitro-1H-indazole-3-carbaldehyde)

• Product Name: 6-Nitro-1H-indazole-3-carbaldehyde
• CAS No: 315203-37-3
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD03093357
• CID: 67615
• PubChem ID: 23118858
• Update Time: 2025-09-24

6-Nitro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1H-indazole-3-carbaldehyde
• 6-NITRO INDAZOLE-3-CARBOXALDEHYDE
• 6-Nitro-1H-indazole-3-carboxyaldehyde
• 6-NITRO-3-CARBOXALDEHYDE
• 6-nitro-1H-indazole-3-carboxaldehyde
• 6-nitro-2H-indazole-3-carbaldehyde
• 1H-INDAZOLE-3-CARBOXALDEHYDE,6-NITRO
• 6-nitroindazole-3-carbaldehyde
• 6-NITROINDAZOLE-3-CARBOXALDEHYDE
• AC-5305
• CS-0007628
• MFCD03093357
• 315203-37-3
• 1H-INDAZOLE-3-CARBOXALDEHYDE, 6-NITRO-
• AB13232
• UYPSMSUYMARCRX-UHFFFAOYSA-N
• FT-0644410
• DS-2380
• Z1198161456
• SCHEMBL1488947
• DTXSID80630783
• AM81171
• AKOS006229935
• A820886
• EN300-7380359
• DB-048058

• MDL： MFCD03093357
• Inchi： 1S/C8H5N3O3/c12-4-8-6-2-1-5(11(13)14)3-7(6)9-10-8/h1-4H,(H,9,10)
• InChI Key： UYPSMSUYMARCRX-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC(=CC2=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.03300
• Monoisotopic Mass: 191.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.611
• Boiling Point: 463.5°Cat760mmHg
• Flash Point: 234.1°C
• Refractive Index: 1.779
• PSA: 91.57000
• LogP: 1.80680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles